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Compound of Interest

Compound Name: Henicosyl methacrylate

Cat. No.: B15176284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of henicosyl methacrylate, a long-

chain alkyl methacrylate. Given the limited direct experimental data on henicosyl
methacrylate, this document extrapolates information from closely related long-chain

methacrylates, such as behenyl methacrylate and eicosyl methacrylate, to present a thorough

profile. This guide covers its chemical structure, physicochemical properties, synthesis, and

detailed characterization methodologies.

Chemical Structure and Properties
Henicosyl methacrylate is the ester of methacrylic acid and henicosyl alcohol. Its structure

consists of a C21 alkyl chain attached to a methacrylate group.

Molecular Formula: C₂₅H₄₈O₂

Molecular Weight: 380.66 g/mol

The chemical structure of henicosyl methacrylate is depicted in the following diagram:

Caption: Chemical structure of henicosyl methacrylate.
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Quantitative data for henicosyl methacrylate is not readily available. The following table

summarizes the known properties of behenyl methacrylate (C22), a close structural analog,

which can be used as an estimate for the properties of henicosyl methacrylate.[1]

Property Value (for Behenyl Methacrylate)

Molecular Formula C₂₆H₅₀O₂

Molar Mass 394.67 g/mol

Density 0.865 ± 0.06 g/cm³ (Predicted)

Boiling Point 70-71 °C

Flash Point 215.4 °C

Synthesis of Henicosyl Methacrylate
A general and common method for the synthesis of long-chain alkyl methacrylates is the

esterification or transesterification of methacrylic acid or its esters with the corresponding long-

chain alcohol. One specific method involves the reesterification of methyl methacrylate with a

fatty alcohol.

The following diagram illustrates a typical workflow for the synthesis of long-chain alkyl

methacrylates:

Reactants:
- Henicosyl Alcohol

- Methacryloyl Chloride
- Triethylamine (catalyst)

- THF (solvent)

Reaction:
- Stir at 0°C

- Dropwise addition of
  methacryloyl chloride

Mixing
Workup:

- Filtration to remove
  triethylamine hydrochloride

- Washing with NaHCO₃ and brine

Quenching
Purification:

- Drying over Na₂SO₄

- Removal of solvent
  under reduced pressure

Isolation Final Product:
Henicosyl Methacrylate

Final

Click to download full resolution via product page

Caption: General workflow for the synthesis of henicosyl methacrylate.

Characterization of Henicosyl Methacrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15176284?utm_src=pdf-body
https://www.benchchem.com/product/b15176284?utm_src=pdf-body
https://www.chembk.com/en/chem/Behenyl%20Methacrylate
https://www.benchchem.com/product/b15176284?utm_src=pdf-body
https://www.benchchem.com/product/b15176284?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176284?utm_src=pdf-body
https://www.benchchem.com/product/b15176284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The characterization of henicosyl methacrylate involves various analytical techniques to

confirm its structure and purity. The primary methods include Nuclear Magnetic Resonance

(NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry

(MS).

1H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is used to identify the chemical structure of henicosyl methacrylate by

analyzing the chemical shifts and splitting patterns of its protons.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Chemical Shift (ppm) Multiplicity Assignment

~6.1 s Vinylic proton (trans to ester)

~5.5 s Vinylic proton (cis to ester)

~4.1 t -O-CH₂- (ester)

~1.9 s -CH₃ (methacrylate)

~1.6 m -O-CH₂-CH₂-

~1.2-1.4 m -(CH₂)₁₈- (alkyl chain)

~0.9 t -CH₃ (terminal methyl)

Experimental Protocol for ¹H NMR:

Sample Preparation: Dissolve approximately 5-10 mg of the purified henicosyl
methacrylate in about 0.6-0.7 mL of deuterated chloroform (CDCl₃).

Instrumentation: Use a standard NMR spectrometer (e.g., 400 MHz).

Data Acquisition: Acquire the spectrum at room temperature. The number of scans can be

adjusted to obtain a good signal-to-noise ratio (typically 16-64 scans).

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Calibrate the chemical shifts using the residual solvent peak of
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CDCl₃ (δ 7.26 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the henicosyl
methacrylate molecule.

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹) Bond Vibration Functional Group

~2920, ~2850 C-H stretching Alkyl chain

~1720 C=O stretching Ester

~1635 C=C stretching Alkene

~1160 C-O stretching Ester

Experimental Protocol for FTIR-ATR:

Sample Preparation: Place a small amount of the liquid or solid henicosyl methacrylate
directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.[2][3]

Instrumentation: Use a standard FTIR spectrometer equipped with an ATR accessory.

Data Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹.[3] Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Background Correction: A background spectrum of the clean ATR crystal should be recorded

prior to sample analysis and subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for determining the molecular weight and fragmentation pattern

of henicosyl methacrylate, which helps in confirming its structure and assessing its purity.

Expected Mass Spectrum Fragmentation:
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The mass spectrum of henicosyl methacrylate is expected to show a molecular ion peak [M]⁺

and several characteristic fragment ions. Common fragmentation patterns for long-chain esters

include the loss of the alkoxy group and cleavage at various points along the alkyl chain.

Experimental Protocol for GC-MS:[4][5][6]

Sample Preparation: Dissolve a small amount of henicosyl methacrylate in a volatile

organic solvent such as hexane or ethyl acetate to a concentration of approximately 1

mg/mL.

Instrumentation: Use a gas chromatograph coupled to a mass spectrometer. A non-polar or

medium-polarity capillary column (e.g., DB-5ms) is suitable for separation.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then

ramp up to a higher temperature (e.g., 300 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 40) to a value greater than the molecular weight

of the compound (e.g., 500).

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

The following diagram outlines the general workflow for the characterization of henicosyl
methacrylate:
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Caption: Workflow for the characterization of henicosyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15176284#henicosyl-methacrylate-chemical-
structure-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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